Cas no 2228512-68-1 (1-(3-ethoxy-4-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(3-ethoxy-4-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2228512-68-1
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 6241614
• PubChem ID: 165683796
• Update Time: 2025-07-19

1-(3-ethoxy-4-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethoxy-4-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile
• 2228512-68-1
• EN300-1820894

• Inchi： 1S/C13H13NO3/c1-2-17-12-5-9(3-4-11(12)16)13(8-14)6-10(15)7-13/h3-5,16H,2,6-7H2,1H3
• InChI Key： MVZZXHZCUVCSKB-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C2C=CC(=C(C=2)OCC)O)C1

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.3Ų

Additional information on 1-(3-ethoxy-4-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile

Comprehensive Overview of 1-(3-ethoxy-4-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228512-68-1)

1-(3-ethoxy-4-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228512-68-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the class of cyclobutane derivatives, which are increasingly studied for their bioactive properties. Its molecular structure combines a hydroxyphenyl moiety with a 3-oxocyclobutane core, linked to a carbonitrile group, making it a versatile intermediate for synthetic chemistry.

In recent years, the demand for highly functionalized cyclobutane compounds has surged, driven by their utility in drug discovery and material science. Researchers are particularly interested in the 1-(3-ethoxy-4-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile due to its potential as a building block for small-molecule inhibitors and bioactive scaffolds. Its ethoxy and hydroxy substituents enhance its solubility and reactivity, which are critical for optimizing pharmacokinetic properties in drug development.

The synthesis of 1-(3-ethoxy-4-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile typically involves multi-step organic reactions, including cycloaddition and nitrile formation. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been explored to improve yield and purity. These methods align with the growing trend toward green chemistry and sustainable synthesis, which are hot topics in the scientific community.

From an application perspective, this compound has shown promise in the development of anti-inflammatory agents and antioxidant formulations. Its hydroxyphenyl group is known to exhibit radical-scavenging activity, which is valuable in combating oxidative stress—a key focus area in aging-related research. Additionally, the carbonitrile functionality opens doors for further derivatization, enabling the creation of customized molecular libraries for high-throughput screening.

In the agrochemical sector, 1-(3-ethoxy-4-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile is being investigated for its potential as a plant growth regulator. The compound's ability to modulate enzymatic pathways could lead to innovations in crop protection and yield enhancement, addressing global food security challenges. This aligns with the increasing consumer interest in sustainable agriculture and eco-friendly pesticides.

Analytical characterization of this compound relies on techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure precise identification and quality control, which are essential for regulatory compliance and industrial-scale production. The compound's stability under various conditions is also a subject of ongoing research, particularly for formulation scientists seeking to optimize delivery systems.

As the scientific community continues to explore 1-(3-ethoxy-4-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile, its commercial availability through specialty chemical suppliers has expanded. Researchers frequently search for CAS 2228512-68-1 suppliers, pricing data, and technical specifications, reflecting its growing relevance. The compound's inclusion in drug discovery pipelines and material science projects underscores its interdisciplinary appeal.

In conclusion, 1-(3-ethoxy-4-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228512-68-1) represents a compelling case study in modern chemical innovation. Its structural complexity, synthetic versatility, and broad applicability make it a valuable asset for researchers tackling challenges in healthcare, agriculture, and sustainable technology. Future studies will likely uncover even more opportunities for this intriguing molecule.